N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C15H12ClNO4
• Molecular Weight: 305.71 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C15H12ClNO4/c1-19-12-5-3-10(7-11(12)16)17-15(18)9-2-4-13-14(6-9)21-8-20-13/h2-7H,8H2,1H3,(H,17,18)
• InChI Key: HVKBDHDQWGYXTP-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC3=C(C=C2)OCO3)Cl
• Pictograms: Irritant; Environmental Hazard

Description

N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide, also known as AG-1478, is a synthetic compound that belongs to the class of tyrosine kinase inhibitors. It was first synthesized in the 1990s by scientists at Pfizer as a potential anticancer drug. Since then, AG-1478 has been extensively studied for its various biochemical and physiological effects, as well as its potential applications in scientific research.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide acts as a competitive inhibitor of EGFR by binding to the ATP-binding site of the kinase domain. This prevents ATP from binding to the receptor, thereby inhibiting its autophosphorylation and downstream signaling. N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to specifically target the EGFR tyrosine kinase, with little or no effect on other kinases.
Biochemical and Physiological Effects
N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to have various biochemical and physiological effects, depending on the cell type and context. In cancer cells, N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to inhibit cell proliferation, induce apoptosis, and sensitize cells to chemotherapy and radiation therapy. In non-cancer cells, N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to inhibit cell migration, regulate cell differentiation, and modulate immune responses.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has several advantages for lab experiments, including its high potency, selectivity, and specificity for EGFR. It is also readily available and relatively easy to use. However, N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has some limitations, such as its potential off-target effects on other kinases and its limited solubility in aqueous solutions.

Future Directions

N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has several potential future directions for scientific research. One area of interest is the development of more potent and selective EGFR inhibitors based on the structure of N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide. Another area of interest is the investigation of EGFR signaling in various diseases, including cancer, inflammation, and neurodegeneration. Additionally, N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide may have potential applications in drug discovery and development, as well as in the development of diagnostic and prognostic tools for EGFR-related diseases.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide involves several steps, starting from the reaction of 3-chloro-4-methoxyaniline with 1,3-benzodioxole-5-carboxylic acid to form the intermediate compound 3-chloro-4-methoxy-N-(1,3-benzodioxol-5-yl)aniline. This intermediate is then reacted with phosphorus oxychloride and N,N-dimethylformamide to form the final product, N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has been widely used in scientific research as a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. EGFR is a transmembrane receptor that plays a crucial role in cell proliferation, differentiation, and survival. Dysregulation of EGFR signaling has been implicated in various diseases, including cancer, inflammatory disorders, and neurodegeneration. N-(3-chloro-4-methoxyphenyl)-1,3-benzodioxole-5-carboxamide has been shown to selectively inhibit EGFR activity, thereby blocking downstream signaling pathways and inhibiting cell growth and survival.